Mechanically resilient electrospun TiC nanofibrous mats surface-decorated with Pt nanoparticles for oxygen reduction reaction with enhanced electrocatalytic activities†
Nanoscale Pub Date: 2013-03-19 DOI: 10.1039/C3NR34123B
Abstract
Mechanically resilient mats consisting of overlaid electrospun nanofibers with self-generated TiC crystallites embedded in a carbon matrix are surface-decorated with Pt
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